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Compound of Interest

Compound Name: Mepenzolate Bromide

Cat. No.: B1676207

Essential Safety and Handling Guide for
Mepenzolate Bromide

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Mepenzolate Bromide. The
following procedural guidance is designed to ensure a safe laboratory environment and proper
logistical management of this chemical.

Hazard Identification and Safety Data

Mepenzolate Bromide is classified as a hazardous substance. It is essential to be aware of its
potential health effects and physical properties before handling.

Primary Hazards:
» Acute Toxicity: Harmful if swallowed[1][2][3], in contact with skin[2], or if inhaled[2].

e [rritation: Causes skin irritation[4], serious eye irritation[4], and may cause respiratory
irritation[4].

 Signal Word: Warning[1][2][3].

e Hazard Pictogram: GHS07 (Exclamation Mark)[1][2].
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Identifier Value Source

CAS Number 76-90-4 [1112]

Molecular Formula C21H26BrNO3 [2][5]

Molecular Weight 420.34 g/mol [2]
H302, H312, H332, H315,

Hazard Codes (H-Statements) [2][31[4]
H319, H335

Precautionary Codes (P- P264, P270, P280, (1]

Statements) P301+P312, P330, P501

Operational and Disposal Plan

A systematic approach to handling and disposal is critical to minimize exposure and
environmental impact. The following workflow outlines the necessary steps from receipt to
disposal of Mepenzolate Bromide.

Mepenzolate Bromide: Handling and Disposal Workflow

Preparation Execution Post-Handling Disposal

Doff PPE
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- Weighlprepare
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- Dispose of as hazardous waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Mepenzolate Bromide.

Procedural Guidance: Step-by-Step Protocols
Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and most critical barrier against exposure.[6] The
following equipment is mandatory when handling Mepenzolate Bromide:
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Hand Protection: Wear two pairs of powder-free chemotherapy gloves that meet ASTM
D6978 standards.[6][7][8] The inner glove should be worn under the gown cuff and the outer
glove over the cuff.[8] Change gloves every 30-60 minutes or immediately upon known or
suspected contact with the chemical.[6][8]

Eye and Face Protection: Use chemical safety goggles and a face shield to protect against
potential splashes.[7][9] Standard eyeglasses or safety glasses with side shields are not
sufficient.[8]

Respiratory Protection: An N95 respirator or higher is required to prevent inhalation of dust
or aerosols, especially when handling the solid form or during procedures that may generate
particles.[6][8] A standard surgical mask does not provide adequate protection.[6]

Body Protection: Wear a disposable, long-sleeved gown made of a low-permeability fabric,
such as polyethylene-coated polypropylene.[7][9] The gown must close in the back and have
tight-fitting elastic or knit cuffs.[8] Cloth lab coats are not suitable as they can absorb the
chemical.[7]

Head and Shoe Covers: Disposable head, hair, and shoe covers should be used to minimize
cross-contamination.[6][7] Two pairs of shoe covers are recommended.[8]

Handling and Storage Protocol

Adherence to strict handling and storage procedures is essential for safety and to maintain the

integrity of the compound.

Receiving and Storage:

Upon receipt, inspect the container for damage or leaks.
Review the Safety Data Sheet (SDS) before use.[5]
Store the compound in a tightly sealed container.[10][11]

For long-term stability (=4 years), store at -20°C.[5] For short-term use, storage at room
temperature (below 86°F or 30°C) away from excessive heat is acceptable.[10][11][12]

Safe Handling:
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e Handle Mepenzolate Bromide in a designated area, such as a chemical fume hood or a
ventilated powder containment enclosure, to minimize inhalation risk.

» Avoid any actions that could generate dust.
e Do not eat, drink, or smoke in the handling area.[1][2]

e Wash hands thoroughly with soap and water before breaks and at the end of the work shift.

[1][5]

» Avoid prolonged or repeated exposure.[1]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

Waste Collection:

» All disposable PPE (gloves, gowns, masks, etc.) used during handling must be considered
contaminated waste.

o Collect all solid waste, including contaminated wipes and disposable equipment, in a clearly
labeled, sealed container for hazardous chemical waste.

e Unused or expired Mepenzolate Bromide should also be treated as hazardous waste.
Final Disposal:

» Dispose of all waste materials in accordance with local, state, and federal regulations.[1][2]
Do not dispose of Mepenzolate Bromide down the drain or in the regular trash.[1]

« If a drug take-back program is available, it is the preferred method for disposing of unused
medicine.[13][14]

¢ In the absence of a take-back program, the compound should be mixed with an inert,
undesirable substance (e.g., cat litter or used coffee grounds), placed in a sealed plastic bag,
and disposed of through an approved hazardous waste contractor.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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